Cas no 121554-14-1 (Benzonitrile,2-(octyloxy)-)
Benzonitrile,2-(octyloxy)- structure
Product Name:Benzonitrile,2-(octyloxy)-
CAS No:121554-14-1
MF:C15H21NO
MW:231.333344221115
CID:104711
PubChem ID:4420453
Update Time:2025-04-18
Benzonitrile,2-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(octyloxy)-
- 2-(OCTYLOXY)BENZONITRILE
- 2-octoxybenzonitrile
- 2-Cyanophenyl octyl ether
- Benzonitrile,2-(octyloxy)
- 121554-14-1
- AKOS005876234
- 2-octyloxybenzonitrile
- SCHEMBL3145001
- DTXSID10403109
-
- Inchi: 1S/C15H21NO/c1-2-3-4-5-6-9-12-17-15-11-8-7-10-14(15)13-16/h7-8,10-11H,2-6,9,12H2,1H3
- InChI Key: FDYQEPJBEYRYSL-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C#N)CCCCCCCC
Computed Properties
- Exact Mass: 231.16200
- Monoisotopic Mass: 231.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 0.96 g/mL at 20 °C(lit.)
- Flash Point: 125 °C
- Refractive Index: n20/D 1.506
- PSA: 33.02000
- LogP: 4.29758
Benzonitrile,2-(octyloxy)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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